Cas no 957313-52-9 (3-(2-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine)

3-(2-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine structure
957313-52-9 structure
Product Name:3-(2-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
CAS No:957313-52-9
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD05664755
CID:69689
PubChem ID:3159688
Update Time:2025-04-18

3-(2-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
    • 5-(2-Methoxy-phenyl)-2-methyl-2H-pyrazol-3-ylamine
    • 5-(2-Methoxyphenyl)-2-Methylpyrazol-3-aMine
    • W12837
    • 5-(2-Methoxy-phenyl)-2-methyl-2H-pyrazol-3-ylamine, AldrichCPR
    • DTXSID80390239
    • AKOS000302726
    • FT-0733299
    • CS-0208347
    • EN300-1148369
    • 957313-52-9
    • MFCD05664755
    • BS-24570
    • CCG-311550
    • SCHEMBL1915129
    • MDL： MFCD05664755
    • Inchi： 1S/C11H13N3O/c1-14-11(12)7-9(13-14)8-5-3-4-6-10(8)15-2/h3-7H,12H2,1-2H3
    • InChI Key： AMWRJPGIOAAWNS-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC=CC=1C1C=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 203.105862047g/mol
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.19

3-(2-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>

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